Cas no 313273-84-6 (ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate
• CAS No: 313273-84-6
• MF: C₁₃H₁₂ClN₃O₃S
• MW: 325.770680427551
• CID: 6058817
• PubChem ID: 3940501
• Update Time: 2025-10-30

ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate
• ethyl 2-(3-(4-chlorophenyl)ureido)thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 2-[[[(4-chlorophenyl)amino]carbonyl]amino]-, ethyl ester
• AKOS002045391
• SR-01000400800-1
• Oprea1_130446
• ethyl 2-{[(4-chlorophenyl)carbamoyl]amino}-1,3-thiazole-4-carboxylate
• 313273-84-6
• ethyl 2-[(4-chlorophenyl)carbamoylamino]-1,3-thiazole-4-carboxylate
• SR-01000400800
• F0060-0005

• Inchi： 1S/C13H12ClN3O3S/c1-2-20-11(18)10-7-21-13(16-10)17-12(19)15-9-5-3-8(14)4-6-9/h3-7H,2H2,1H3,(H2,15,16,17,19)
• InChI Key： HDOVBQJYCALMRX-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1NC(NC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 325.0287901g/mol
• Monoisotopic Mass: 325.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• pka: 5.82±0.70(Predicted)

Additional information on ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate

Professional Introduction to Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate (CAS No. 313273-84-6)

Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate, with the CAS number 313273-84-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a carbamoylamino group and a 4-chlorophenyl moiety, contribute to its unique chemical properties and biological interactions.

The thiazole core of Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate is a heterocyclic aromatic ring system consisting of sulfur and nitrogen atoms. Thiazole derivatives have been extensively studied due to their wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the carbamoylamino group into the thiazole framework enhances the compound's ability to interact with biological targets, making it a promising candidate for drug discovery.

The presence of the 4-chlorophenyl substituent in Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate adds another layer of complexity to its chemical behavior. Chlorophenyl groups are known to influence the electronic properties and metabolic stability of molecules. This substitution pattern has been strategically employed in various pharmaceutical compounds to modulate their biological activity and improve their pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel thiazole-based drugs due to their potential to address unmet medical needs. Several research groups have reported on the synthesis and biological evaluation of thiazole derivatives with diverse substituents. One notable study highlighted the use of Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate as a lead compound in the development of inhibitors targeting specific enzymes involved in cancer progression. The compound demonstrated promising inhibitory activity against tyrosine kinases, which are crucial for signal transduction pathways in tumor cells.

The synthesis of Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the thiazole ring through a cyclization reaction between appropriate precursors. Subsequent functionalization steps introduce the carbamoylamino and 4-chlorophenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological profile of Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate has been evaluated through in vitro and in vivo studies. These investigations have revealed its potential as an antimicrobial agent against various bacterial strains. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it an attractive candidate for developing new antibiotics. Additionally, preliminary studies suggest that it may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory enzymes.

The structural flexibility of Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate allows for further derivatization, enabling researchers to fine-tune its biological activity. By modifying other functional groups or introducing additional substituents, new analogs can be synthesized with enhanced potency or selectivity. This approach aligns with the growing trend in drug discovery towards structure-based design principles, where molecular structure is meticulously optimized to achieve desired pharmacological outcomes.

The industrial significance of Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate extends beyond academic research. Pharmaceutical companies are increasingly investing in high-throughput screening programs to identify novel drug candidates from diverse chemical libraries. Thiazole derivatives represent a rich source of bioactive compounds that can be rapidly screened for their potential therapeutic value. The compound's unique structural features make it a valuable asset in these screening campaigns.

In conclusion, Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate (CAS No. 313273-84-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural composition, including the thiazole, carbamoylamino, and 4-chlorophenyl moieties, contributes to its diverse biological activities. Ongoing research continues to explore its therapeutic potential across various disease areas, highlighting its importance as a scaffold for drug development. As our understanding of molecular interactions advances, compounds like Ethyl 2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazole-4-carboxylate will play a crucial role in shaping the future of medicine.